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Compound of Interest

Compound Name: 2,3,6-Trimethylquinoxaline

Cat. No.: B106083

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,3,6-Trimethylquinoxaline. It is intended for researchers,
scientists, and professionals in drug development to ensure the safe management of this
chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)

2,3,6-Trimethylquinoxaline is a chemical that requires careful handling due to its potential
health hazards. It is known to cause skin irritation, serious eye irritation, and may lead to
respiratory irritation.[1][2][3] Adherence to proper safety protocols is crucial to minimize
exposure and ensure a safe working environment.

Recommended Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1] A face shield may be necessary for splash protection.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
Nitrile rubber gloves are a suitable option.[4] A lab coat or a complete suit protecting against
chemicals should be worn.[4]
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o Respiratory Protection: In well-ventilated areas, respiratory protection may not be needed
under normal use.[1] However, if dust is generated or ventilation is inadequate, a
NIOSH/MSHA or European Standard EN 149 approved respirator with a particle filter is
recommended.[1][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2,3,6-Trimethylquinoxaline.

Property Value

CAS Number 17635-21-1

Molecular Formula C11H12N2

Molecular Weight 172.23 g/mol

Physical State Solid

Melting Point 91 -94°C (195.8 - 201.2 °F)[1]
Boiling Point 278 °C

Flash Point 114 °C

Density 1.084 g/cm3

Data sourced from various chemical suppliers and safety data sheets.

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is essential for laboratory

safety.

Experimental Workflow and Handling Protocol

The following diagram illustrates the standard operating procedure for handling 2,3,6-
Trimethylquinoxaline in a laboratory setting.
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Safe Handling Workflow for 2,3,6-Trimethylquinoxaline
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Safe handling workflow for 2,3,6-Trimethylquinoxaline.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b106083?utm_src=pdf-body-img
https://www.benchchem.com/product/b106083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling Procedures

e Preparation:

o Always wear the recommended personal protective equipment before handling the
chemical.[1][3]

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure.[1][5]

o Ensure that an eyewash station and safety shower are readily accessible.[1]
e Handling:
o Avoid direct contact with skin and eyes.[1]
o Minimize dust formation when handling the solid form.[1]
o Wash hands thoroughly after handling.[1][2]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as oxidizing agents.[1]

Disposal Plan

o Waste Collection: All waste materials, including unused chemicals and contaminated items
(e.g., gloves, weighing paper), should be collected in a suitable, closed container labeled for
hazardous waste.[1][6]

» Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1][2] Do not dispose of down the drain or in regular trash.[6] Contact a licensed
professional waste disposal service to ensure compliance with local, state, and federal
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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